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Compound of Interest

Compound Name: Ethyl dodeca-2,4-dienoate

Cat. No.: B15475613 Get Quote

An In-depth Technical Guide to the Physical Characteristics of Ethyl 2-trans-4-cis-decadienoate

Abstract
Ethyl 2-trans-4-cis-decadienoate, a fatty acid ethyl ester, is a significant compound in the fields

of flavor chemistry, perfumery, and agricultural science.[1][2] It is naturally found in fruits such

as apples and Bartlett pears and is a key contributor to their characteristic aromas.[3][4] This

technical guide provides a comprehensive overview of the physical and chemical properties of

Ethyl 2-trans-4-cis-decadienoate, detailed experimental methodologies for their determination,

and a summary of its applications and safety information. This document is intended for

researchers, scientists, and professionals in drug development and related fields.

Physical and Chemical Properties
Ethyl 2-trans-4-cis-decadienoate is a colorless to pale yellow liquid with a characteristic pear-

like aroma.[5][6][7] A summary of its key physical and chemical properties is presented in Table

1.

Table 1: Physical and Chemical Properties of Ethyl 2-trans-4-cis-decadienoate
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Property Value References

Molecular Formula C₁₂H₂₀O₂ [3][5][6][8][9]

Molecular Weight 196.29 g/mol [2][4][5][6][8][9]

Appearance
Colorless to pale yellow, clear

liquid
[3][5][6]

Odor
Strong, fruity, pear-like, green,

waxy
[5][9][10]

Boiling Point 70-72 °C at 0.05 mmHg [1][2][3][4][5][7][10][11][12]

119-121 °C [6]

Melting Point -60 °C [7][13]

Density 0.905 g/mL at 25 °C [1][7][10][11]

Specific Gravity 0.917 - 0.920 at 25 °C [2][3][5]

Refractive Index 1.480 - 1.490 at 20 °C [1][2][3][5][6][9][10][11][14]

Solubility

Soluble in alcohol and oils.[5]

[14] Insoluble in water (8.588

mg/L at 25 °C (est.)).[4][5][14]

Vapor Pressure 0.01 mmHg at 25 °C (est.) [5][14]

Flash Point >110 °C (>230 °F) [4][5][14]

logP (o/w) 4.454 - 4.52 (est.) [3][5][14]

Spectroscopic Data
The structural elucidation and confirmation of Ethyl 2-trans-4-cis-decadienoate are typically

achieved through various spectroscopic techniques. These include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

determining the isomeric purity and confirming the trans and cis configuration of the double

bonds.[15]
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Mass Spectrometry (MS): Coupled with Gas Chromatography (GC-MS), it is used to identify

and quantify the compound and its isomers.[15]

Infrared (IR) Spectroscopy: Provides information on the functional groups present, such as

the ester carbonyl group and the carbon-carbon double bonds.

Ultraviolet-Visible (UV/Vis) Spectroscopy: UV/Vis absorption spectra show no significant

absorbance between 290 and 700 nm.[8]

Experimental Methodologies
The determination of the physical properties of Ethyl 2-trans-4-cis-decadienoate follows

standard laboratory procedures for liquid organic compounds.

Determination of Boiling Point
The boiling point is determined at reduced pressure due to the compound's relatively high

boiling point at atmospheric pressure. A common method is vacuum distillation, where the

temperature at which the liquid boils is recorded at a specific pressure (e.g., 0.05 mmHg).[1]

[10][11]

Determination of Density and Specific Gravity
Density is measured using a pycnometer or a digital density meter at a controlled temperature,

typically 25 °C.[1][7][10][11] Specific gravity is the ratio of the density of the substance to the

density of a reference substance, usually water, at a specified temperature.

Determination of Refractive Index
The refractive index is measured using a refractometer, such as an Abbé refractometer, at a

specific temperature (e.g., 20 °C) and wavelength (typically the sodium D-line, 589 nm).[1][6][9]

[10][11]

Isomer Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
The isomeric purity of Ethyl 2-trans-4-cis-decadienoate can be determined using GC-MS.[15]
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Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent (e.g.,

ethanol).

Gas Chromatography: The sample is injected into a gas chromatograph equipped with a

capillary column suitable for separating fatty acid esters. The isomers will have slightly

different retention times.

Mass Spectrometry: The separated isomers are then introduced into a mass spectrometer

for identification based on their mass spectra.

Visualizations
Synthesis Workflow
A common synthetic route to Ethyl 2-trans-4-cis-decadienoate involves the reaction of a 1-

heptenyllithium cuprate complex with ethyl propiolate.[1][3] The general workflow is depicted

below.

Starting Materials

Synthesis Steps
Purification Final Product

(Z)-1-Heptenyl Bromide

Formation of
1-Heptenyllithium Cuprate Complex

Ethyl Propiolate

Reaction with
Ethyl Propiolate

Lithium

Copper Iodide
Fractional Distillation Ethyl 2-trans-4-cis-decadienoate
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Caption: Synthesis workflow for Ethyl 2-trans-4-cis-decadienoate.

Role as a Kairomone
Ethyl 2-trans-4-cis-decadienoate functions as a kairomone, a chemical substance emitted by

one species that benefits another. It is a known attractant for the codling moth (Cydia

pomonella).[11]

Source

Chemical Signal

Receiving Organism

Bartlett Pear

Ethyl 2-trans-4-cis-decadienoate
(Kairomone)

emits

Olfactory Receptors

binds to

Codling Moth
(Cydia pomonella)

Behavioral Response
(Attraction)
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Caption: Olfactory signaling pathway of Ethyl 2-trans-4-cis-decadienoate.

Applications
The primary applications of Ethyl 2-trans-4-cis-decadienoate are in the following areas:

Flavor and Fragrance Industry: It is widely used as a flavoring agent in food products and as

a fragrance component in perfumes due to its characteristic pear-like aroma.[3][6][7]

Agriculture: It serves as a kairomonal attractant for certain agricultural pests, such as the

codling moth, making it valuable in the development of pest management strategies.[6][11]

Safety Information
Ethyl 2-trans-4-cis-decadienoate is classified as a skin irritant.[11] It is also considered

hazardous to the aquatic environment with long-lasting effects.[11] Standard safety

precautions, such as wearing protective gloves and eye protection, should be followed when

handling this compound.[11][13] It is a combustible liquid.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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